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Abstract

Ningnanmyecin, a cytosine nucleoside peptide antibiotic, represents a significant advancement
in the field of biopesticides. Isolated from the fermentation broth of Streptomyces noursei var.
xichangensis, this compound exhibits a broad spectrum of activity against various plant
pathogenic fungi, bacteria, and viruses. Its discovery by the Chengdu Institute of Biology,
Chinese Academy of Sciences, marked a pivotal moment in the development of effective and
environmentally benign alternatives to conventional chemical pesticides. This technical guide
provides an in-depth overview of the discovery and isolation of Ningnhanmycin, detailed
experimental protocols for its production and analysis, a summary of its biological activity, and
an exploration of its mechanisms of action, including the induction of plant systemic resistance.

Discovery and Isolation

Ningnanmycin was first isolated from the soil actinomycete Streptomyces noursei var.
xichangensis by researchers at the Chengdu Institute of Biology, Chinese Academy of
Sciences. The producing strain is designated as CGMCC No. 0194. The isolation process from
the fermentation broth is notably straightforward, avoiding complex chromatographic
techniques and relying on simpler methods such as acidification, filtration, and drying to obtain
the crude product.
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Table 1: Key Characteristics of Ninghanmycin

Characteristic Description

Producing Organism Streptomyces noursei var. xichangensis
Chemical Class Cytosine nucleoside peptide antibiotic
Molecular Formula C16H25N70s

Molecular Weight 443.41 g/mol

CAS Registry Number 156410-09-2

Experimental Protocols
Fermentation of Streptomyces noursei var. xichangensis

This protocol outlines the submerged fermentation process for the production of

Ningnhanmycin.
2.1.1. Media Composition

Table 2: Fermentation Media Composition
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Component Seed Medium (g/L) Production Medium (g/L)
Corn Flour 30 20

Soybean Cake Powder 40 30

Glucose 10 15

Corn Starch 10 10

Yeast Extract 1 2

NacCl 5 5

CaCOs 5 5

(NH4)2S04 2 2

KH2POa4 0.4 0.4

MgS0a-7H20 35 35

pH 6.8 (adjusted with NaOH) 6.8 (adjusted with NaOH)

Source: Adapted from patent literature.

2.1.2. Fermentation Protocol

e Inoculum Preparation: Aseptically inoculate a loopful of Streptomyces noursei var.
xichangensis from a slant culture into a flask containing the seed medium.

o Seed Culture: Incubate the seed culture at 28°C on a rotary shaker at 200 rpm for 48-72
hours.

e Production Culture: Transfer the seed culture (10% v/v) into a fermenter containing the
production medium.

o Fermentation Conditions: Maintain the fermentation at 28°C with an aeration rate of 1.0 vvm
(volume of air per volume of medium per minute) and agitation at 300 rpm for 96-120 hours.
Monitor pH and dissolved oxygen levels throughout the fermentation.
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Fermentation workflow for Ningnanmycin production.

Purification of Ninghanmycin

This protocol describes a simplified method for the extraction and purification of
Ningnanmycin from the fermentation broth.

o Cell Removal: Centrifuge the fermentation broth at 8,000 x g for 20 minutes to pellet the
mycelia. Collect the supernatant.

 Acidification: Adjust the pH of the supernatant to 4.5 with a suitable acid (e.g., acetic acid).
This may cause the precipitation of some impurities.

« Filtration: Filter the acidified supernatant through a 0.45 um filter to remove any precipitates.

o Concentration and Drying: The clarified filtrate can be concentrated under vacuum. The
concentrated solution is then dried to yield the crude Ningnanmycin product. A patent has
described heating the filtrate to 85°C for 2 minutes, followed by rapid cooling to 4°C,
filtration, and vacuum drying at 50°C.
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Simplified purification workflow for Ninghanmycin.

Analytical Characterization
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High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS) is the

method of choice for the analysis of Ninghanmycin.

2.3.1. HPLC-MS/MS Method

e Column: A hydrophilic interaction liquid chromatography (HILIC) column is often preferred

due to the polar nature of Ningnanmycin.

» Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate or

formic acid) is typically used.

o Detection: Mass spectrometry (MS/MS) provides high sensitivity and selectivity for

quantification.

o Sample Preparation: Samples from fermentation broth or plant tissues may require solid-

phase extraction (SPE) for cleanup and concentration prior to analysis.

Biological Activity and Efficacy

Ningnanmycin exhibits a broad spectrum of activity against plant pathogens.

Table 3: Quantitative Efficacy of Ninghanmycin

Target .
Pathogen/Dise

Organism/Viru Efficacy Metric  Value Reference
ase
S
Pseudopestalotio
psis camelliae- Tea Gray Blight ECso 75.92 U/mL [1][2]
sinensis
Tobacco Mosaic Tobacco Mosaic Inhibition of CP 3
Virus (TMV) Disease assembly
Potato Virus Y ) Binding constant
Potato Virus Y 1.34 pmol/L [2]
(PVY) to CP
Xanthomonas Rice Bacterial ]
) Efficacy Up to 90%
oryzae Leaf Blight
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Mechanism of Action

Ningnanmycin employs a multi-pronged approach to combat plant diseases, acting directly on
pathogens and indirectly by stimulating the plant's own defense systems.

Direct Antimicrobial and Antiviral Action

« Antifungal: Ningnanmycin inhibits the growth of fungal hyphae and induces detrimental
morphological changes in cellular structures. A key mechanism is the interference with
protein synthesis by targeting ribosomes.[1][2]

 Antiviral: It directly binds to the coat protein (CP) of viruses like Tobacco Mosaic Virus (TMV)
and Potato Virus Y (PVY), inhibiting their assembly and thereby reducing viral pathogenicity.

[2][3]

o Antibacterial: The antibacterial action involves the disruption of bacterial cell membrane
synthesis by blocking the combination of phospholipids and fatty acids.

Induction of Plant Systemic Resistance

Ningnanmycin is a potent elicitor of induced systemic resistance (ISR) and systemic acquired
resistance (SAR) in plants.

» Signaling Pathways: It activates multiple plant defense signaling pathways, including those
mediated by jasmonic acid (JA) and salicylic acid (SA). This is evidenced by the increased
expression of key regulatory genes such as NPR1 (a central regulator of SAR) and Jaz3 (a
repressor in the JA signaling pathway).

» Defense Gene Upregulation: Treatment with Ningnanmycin leads to the upregulation of
various defense-related genes, including PRXIIB, PRXIIE, PUB4, and PER42.

o Enzyme Activity: It enhances the activity of defense-related enzymes such as Phenylalanine
Ammonia-Lyase (PAL), Peroxidase (POD), and Superoxide Dismutase (SOD), which are
involved in the synthesis of antimicrobial compounds and the management of oxidative

stress.
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Proposed signaling pathways for Ningnanmycin-induced plant resistance.

Conclusion

Ninghanmycin stands out as a promising biopesticide with a multifaceted mode of action. Its
efficacy against a broad range of plant pathogens, coupled with its ability to stimulate the
plant's innate immune system, makes it a valuable tool for integrated pest management
strategies. The relatively simple production and purification process further enhances its
potential for widespread agricultural application. Further research should focus on optimizing
fermentation conditions for improved yields, expanding the understanding of its efficacy against
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a wider array of pathogens, and exploring its long-term impact on the agroecosystem. This
technical guide provides a foundational resource for scientists and professionals in the field to
advance the research and development of Ningnanmycin and other novel biopesticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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